Cas no 1313714-59-8 (2-Cyano-3-methyl-4-(4-nitro-phenyl)-but-2-enoic acid ethyl ester)

2-Cyano-3-methyl-4-(4-nitro-phenyl)-but-2-enoic acid ethyl ester structure
1313714-59-8 structure
Product Name:2-Cyano-3-methyl-4-(4-nitro-phenyl)-but-2-enoic acid ethyl ester
CAS No:1313714-59-8
MF:C14H14N2O4
MW:274.271963596344
CID:1028603
PubChem ID:66545333
Update Time:2025-04-20

2-Cyano-3-methyl-4-(4-nitro-phenyl)-but-2-enoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-3-methyl-4-(4-nitrophenyl)but-2-enoate
    • ethyl (E)-2-cyano-3-methyl-4-(4-nitrophenyl)but-2-enoate
    • DTXSID10735174
    • G11156
    • CS-0337891
    • (E)-ethyl 2-cyano-3-methyl-4-(4-nitrophenyl)but-2-enoate
    • 2-Butenoic acid, 2-cyano-3-methyl-4-(4-nitrophenyl)-, ethyl ester
    • BS-44234
    • Ethyl2-cyano-3-methyl-4-(4-nitrophenyl)but-2-enoate
    • 1313714-59-8
    • AKOS015994970
    • Ethyl (2E)-2-cyano-3-methyl-4-(4-nitrophenyl)but-2-enoate
    • 2-Cyano-3-methyl-4-(4-nitro-phenyl) -but-2-enoic acid ethyl ester
    • 2-Cyano-3-methyl-4-(4-nitrophenyl)but-2-enoic acid ethyl ester
    • 2-Cyano-3-methyl-4-(4-nitro-phenyl)-but-2-enoic acid ethyl ester
    • Inchi: 1S/C14H14N2O4/c1-3-20-14(17)13(9-15)10(2)8-11-4-6-12(7-5-11)16(18)19/h4-7H,3,8H2,1-2H3/b13-10+
    • InChI Key: JCRWSWDLIUAFDG-JLHYYAGUSA-N
    • SMILES: O(CC)C(/C(/C#N)=C(\C)/CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 274.09535693g/mol
  • Monoisotopic Mass: 274.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 95.9Ų

2-Cyano-3-methyl-4-(4-nitro-phenyl)-but-2-enoic acid ethyl ester Pricemore >>

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2-Cyano-3-methyl-4-(4-nitro-phenyl)-but-2-enoic acid ethyl ester Related Literature

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